Cas no 76822-34-9 (Anisodine hydrobromide)

• Product Name: Anisodine hydrobromide
• CAS No: 76822-34-9
• MF: C₁₇H₂₂BrNO₅
• MW: 400.264284610748
• CID: 59833
• PubChem ID: 11972243
• Update Time: 2025-04-18

Anisodine hydrobromide Chemical and Physical Properties

Names and Identifiers

• Anisodine hydrobromide
• ANISODINE HBR
• Benzeneaceticacid, a-hydroxy-a-(hydroxymethyl)-, (1a,2b,4b,5a,7b)-9-methyl-3-oxa-9-azatricyclo[3.3.1.02,4]non-7-ylester, hydrobromide, (aS)- (9CI)
• Benzeneacetic acid, a-hydroxy-a-(hydroxymethyl)-, 9-methyl-3-oxa-9-azatricyclo[3.3.1.02,4]non-7-yl ester,hydrobromide, [7(S)-(1a,2b,4b,5a,7b)]-
• 3-Oxa-9-azatricyclo[3.3.1.02,4]nonane, benzeneacetic acid deriv.
• ANISODINE HYDROBROMIDE [WHO-DD]
• AT (sub 3)
• BENZENEACETIC ACID, .ALPHA.-HYDROXY-.ALPHA.-(HYDROXYMETHYL)-, 9-METHYL-3-OXA-9-AZATRICYCLO(3.3.1.0(SUP 2,4))NON-7-YL ESTER, HYDROBROMIDE, (7(S)-(1.ALPHA.,2.BETA.,4.BETA.,5.ALPHA.,7.BETA.))-
• (S)-(1R,2R,4S,5S,7s)-9-Methyl-3-oxa-9-azatricyclo[3.3.1.02,4]nonan-7-yl 2,3-dihydroxy-2-phenylpropanoate hydrobromide
• Benzeneacetic acid, alpha-hydroxy-alpha-(hydroxymethyl)-, 9-methyl-3-oxa-9-azatricyclo(3.3.1.0(sup 2,4))non-7-yl ester, hydrobromide, (7(S)-(1-alpha,2-beta,4-beta,5-alpha,7-beta))-
• CHEMBL5072828
• [(1S,2S,4R,5R)-9-methyl-3-oxa-9-azatricyclo[3.3.1.02,4]nonan-7-yl] (2S)-2,3-dihydroxy-2-phenylpropanoate;hydrobromide
• (S)-(1R,2R,4S,5S,7s)-9-Methyl-3-oxa-9-azatricyclo[3.3.1.02,4]nonan-7-yl2,3-dihydroxy-2-phenylpropanoatehydrobromide
• UNII-6JS7JS5B0F
• AKOS027382060
• BENZENEACETIC ACID, .ALPHA.-HYDROXY-.ALPHA.-(HYDROXYMETHYL)-, (1.ALPHA.,2.BETA.,4.BETA.,5.ALPHA.,7.BETA.)-9-METHYL-3-OXA-9-AZATRICYCLO(3.3.1.0(SUP 2,4))NON-7-YL ESTER, HYDROBROMIDE (1:1), (.ALPHA.S)-
• [(1R,2R,4S,5S)-9-methyl-3-oxa-9-azatricyclo[3.3.1.02,4]nonan-7-yl] (2S)-2,3-dihydroxy-2-phenylpropanoate;hydrobromide
• 1ST158259H
• 6JS7JS5B0F
• 76822-34-9
• J3.145.635E
• 3-alpha-(2',3'-Dihydroxy-2'-phenylpropionyloxy)-6-beta,7-beta-epoxytropane hydrochloride
• Q27265009
• 3-.ALPHA.-(2',3'-DIHYDROXY-2'-PHENYLPROPIONYLOXY)-6-.BETA.,7-.BETA.-EPOXYTROPANE HYDROCHLORIDE
• Anisodinehydrobromide
• Daturamine hydrobromide
• ?-Hydroxyscopolamine hydrobromide

• Inchi： 1S/C17H21NO5.BrH/c1-18-12-7-11(8-13(18)15-14(12)23-15)22-16(20)17(21,9-19)10-5-3-2-4-6-10;/h2-6,11-15,19,21H,7-9H2,1H3;1H/t11?,12-,13+,14-,15+,17-;/m1./s1
• InChI Key： GJPDCORRBGIJOP-KALLRANASA-N
• SMILES： Br.O1[C@H]2[C@@H]3CC(C[C@H]([C@@H]12)N3C)OC([C@](C1C=CC=CC=1)(CO)O)=O

Computed Properties

• Exact Mass: 399.06800
• Monoisotopic Mass: 399.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 462
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.523
• Topological Polar Surface Area: 82.5A^2

Experimental Properties

• Boiling Point: 495 °C at 760 mmHg
• Flash Point: 253.2 °C
• PSA: 82.53000
• LogP: 0.91810

Anisodine hydrobromide Security Information

• Hazardous Material transportation number：UN 1544
• WGK Germany：3
• Hazard Category Code： R20/21/22
• Safety Instruction： S26-S36
• RTECS：CY1633382
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives